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Introduction

ABD-1970 is a novel, selective small-molecule inhibitor of Cyclooxygenase-2 (COX-2) that has
been conjugated to a near-infrared (NIR) fluorescent dye. This allows for non-invasive in vivo
imaging and quantification of COX-2 expression, a key enzyme implicated in inflammation and
carcinogenesis. These application notes provide an overview of the in vivo imaging applications
of ABD-1970, along with detailed protocols for its use in preclinical research models. In vivo
imaging with ABD-1970 can provide critical information on drug engagement with its target,
help in understanding the mechanism of action, and assess treatment response.[1]

Mechanism of Action of ABD-1970

Most non-steroidal anti-inflammatory drugs (NSAIDs) function by inhibiting the cyclooxygenase
(COX) enzymes.[2] These enzymes, COX-1 and COX-2, are responsible for the conversion of
arachidonic acid to prostaglandins, which are key mediators of inflammation.[2] While COX-1 is
constitutively expressed and plays a role in normal physiological functions, COX-2 is an
inducible enzyme that is often overexpressed in inflamed and cancerous tissues. ABD-1970 is
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designed to selectively bind to and inhibit the COX-2 enzyme. The conjugation of a NIR
fluorophore allows for the visualization and quantification of this binding in vivo.
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Figure 1. Signaling pathway of COX-2 and inhibition by ABD-1970.
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Table 1: Biodistribution of ABD-1970 in Tumor-Bearing
Mice

Percent Injected Dose per Percent Injected Dose per

Organ
Gram (%IDI/g) at 4h Gram (%IDIg) at 24h

Tumor 10.5+1.8 8215
Blood 1.2+0.3 02+0.1
Liver 152+25 56+1.1
Kidneys 89+1.2 21+04
Muscle 1.8+04 09+0.2
Lungs 35+0.7 1.1+£03

Table 2: Tumor-to-Background Ratios

Time Point Tumor-to-Muscle Ratio Tumor-to-Blood Ratio
4 hours 58+1.1 88+2.1
24 hours 9.1+1.7 41.0+8.5

Experimental Protocols
Protocol 1: In Vivo Near-Infrared Fluorescence (NIRF)
Imaging

This protocol describes the use of ABD-1970 for in vivo imaging of COX-2 positive tumors in a
xenograft mouse model.

Materials:
 ABD-1970
e Tumor-bearing mice (e.g., BALB/c nude mice with subcutaneous A549 tumors)

« In vivo imaging system capable of NIR fluorescence detection
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e Anesthesia (e.g., isoflurane)

o Sterile PBS

Procedure:

o Animal Preparation: Anesthetize the tumor-bearing mouse using isoflurane (2% in oxygen).

» Baseline Imaging: Acquire a baseline whole-body fluorescence image of the mouse prior to
injection of ABD-1970.

e Probe Administration: Prepare a 100 puM solution of ABD-1970 in sterile PBS. Inject 100 pL
of the ABD-1970 solution intravenously via the tail vein.

o Post-Injection Imaging: Acquire whole-body fluorescence images at various time points post-
injection (e.g., 1, 4, 8, and 24 hours).

e Image Analysis: Quantify the fluorescence intensity in the tumor and in a contralateral non-
tumor region (e.g., muscle) to determine the tumor-to-background ratio.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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